Cas no 2680797-20-8 (benzyl N-(3,5-dibromopyridin-4-yl)methylcarbamate)

• Product Name: benzyl N-(3,5-dibromopyridin-4-yl)methylcarbamate
• CAS No: 2680797-20-8
• MF: C₁₄H₁₂Br₂N₂O₂
• MW: 400.065281867981
• CID: 5624363
• PubChem ID: 165926854
• Update Time: 2025-06-13

benzyl N-(3,5-dibromopyridin-4-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303200
• 2680797-20-8
• benzyl N-[(3,5-dibromopyridin-4-yl)methyl]carbamate
• benzyl N-(3,5-dibromopyridin-4-yl)methylcarbamate

• Inchi： 1S/C14H12Br2N2O2/c15-12-7-17-8-13(16)11(12)6-18-14(19)20-9-10-4-2-1-3-5-10/h1-5,7-8H,6,9H2,(H,18,19)
• InChI Key： OQJLQCWBQKEXJZ-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1CNC(=O)OCC1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 399.92450g/mol
• Monoisotopic Mass: 397.92655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(3,5-dibromopyridin-4-yl)methylcarbamate

Recent Advances in the Study of Benzyl N-(3,5-dibromopyridin-4-yl)methylcarbamate (CAS: 2680797-20-8)

Benzyl N-(3,5-dibromopyridin-4-yl)methylcarbamate (CAS: 2680797-20-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridine core and bromine substitutions, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of benzyl N-(3,5-dibromopyridin-4-yl)methylcarbamate has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a multi-step reaction pathway, starting from 3,5-dibromopyridin-4-amine, followed by carbamate formation using benzyl chloroformate. The final product was characterized using NMR spectroscopy and high-resolution mass spectrometry, confirming its structural integrity and purity.

Pharmacological evaluations of this compound have revealed its inhibitory effects on specific kinase enzymes involved in inflammatory pathways. In vitro studies demonstrated significant suppression of pro-inflammatory cytokines, suggesting potential applications in treating autoimmune diseases. Additionally, preliminary in vivo studies in murine models showed reduced inflammation markers without notable toxicity, highlighting its therapeutic window.

Further investigations into the mechanism of action have identified benzyl N-(3,5-dibromopyridin-4-yl)methylcarbamate as a modulator of the NF-κB signaling pathway. Molecular docking studies suggest that the compound binds to the active site of IκB kinase (IKK), thereby inhibiting its activity and downstream inflammatory responses. These findings were corroborated by Western blot analyses showing decreased phosphorylation of IκBα in treated cells.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent efforts have focused on structural modifications to enhance its drug-like characteristics while retaining its biological activity. For instance, replacing the benzyl group with other aromatic moieties has been explored to improve solubility and reduce potential off-target effects.

In conclusion, benzyl N-(3,5-dibromopyridin-4-yl)methylcarbamate represents a compelling candidate for further development in anti-inflammatory therapeutics. Its unique chemical structure and demonstrated efficacy in preclinical studies warrant continued investigation, including advanced preclinical trials and potential clinical applications. Future research should address its pharmacokinetic limitations and explore its utility in combination therapies for complex inflammatory disorders.